Cas no 1354705-53-5 (1-Butyl-4-iodo-3-methyl-1H-pyrazole)

• Product Name: 1-Butyl-4-iodo-3-methyl-1H-pyrazole
• CAS No: 1354705-53-5
• MF: C₈H₁₃IN₂
• MW: 264.106693983078
• CID: 5169269
• Update Time: 2026-03-04

1-Butyl-4-iodo-3-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-Butyl-4-iodo-3-methyl-1H-pyrazole

• Inchi： 1S/C8H13IN2/c1-3-4-5-11-6-8(9)7(2)10-11/h6H,3-5H2,1-2H3
• InChI Key： YEYLURRMWJZGFK-UHFFFAOYSA-N
• SMILES： N1(CCCC)C=C(I)C(C)=N1

Computed Properties

• Exact Mass: 264.012
• Monoisotopic Mass: 264.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8A^2